Cas no 2138001-55-3 (1-(2-Chloroacetyl)pyrrolidine-3-sulfonyl fluoride)

• Product Name: 1-(2-Chloroacetyl)pyrrolidine-3-sulfonyl fluoride
• CAS No: 2138001-55-3
• MF: C₆H₉ClFNO₃S
• MW: 229.65696310997
• CID: 5609132
• PubChem ID: 164663832
• Update Time: 2025-10-28

1-(2-Chloroacetyl)pyrrolidine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138001-55-3
• EN300-840184
• 1-(2-chloroacetyl)pyrrolidine-3-sulfonyl fluoride
• 1-(2-Chloroacetyl)pyrrolidine-3-sulfonyl fluoride

• Inchi： 1S/C6H9ClFNO3S/c7-3-6(10)9-2-1-5(4-9)13(8,11)12/h5H,1-4H2
• InChI Key： SIOXKOATBMIQTE-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(C1)S(=O)(=O)F)=O

Computed Properties

• Exact Mass: 228.9975702g/mol
• Monoisotopic Mass: 228.9975702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-(2-Chloroacetyl)pyrrolidine-3-sulfonyl fluoride

Introduction to 1-(2-Chloroacetyl)pyrrolidine-3-sulfonyl fluoride (CAS No. 2138001-55-3)

1-(2-Chloroacetyl)pyrrolidine-3-sulfonyl fluoride is a specialized chemical compound with significant applications in the field of pharmaceutical and biotechnological research. Its molecular structure, characterized by a pyrrolidine core functionalized with both a chloroacetyl group and a sulfonyl fluoride moiety, makes it a versatile intermediate in the synthesis of various bioactive molecules. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2138001-55-3, has garnered attention due to its role in the development of novel therapeutic agents.

The chloroacetyl group in the molecule is particularly noteworthy for its reactivity, enabling the formation of amide and ester bonds through nucleophilic substitution reactions. This property is exploited in medicinal chemistry to modify existing drug scaffolds or to introduce new functionalities that can enhance pharmacological activity. The sulfonyl fluoride group, on the other hand, is known for its stability under various reaction conditions while also serving as a handle for further chemical transformations. These dual functionalities make 1-(2-Chloroacetyl)pyrrolidine-3-sulfonyl fluoride a valuable building block in synthetic organic chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific biological pathways relevant to human diseases. The compound’s structural features align well with the requirements for designing molecules that can interact with biological targets such as enzymes and receptors. For instance, derivatives of this compound have been explored as potential inhibitors of proteases and kinases, which are key players in various disease mechanisms. The ability to modify both the chloroacetyl and sulfonyl fluoride groups allows researchers to fine-tune the properties of these derivatives, including their solubility, bioavailability, and target specificity.

One of the most compelling aspects of 1-(2-Chloroacetyl)pyrrolidine-3-sulfonyl fluoride is its utility in fragment-based drug discovery. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with high affinity. These fragments can then be linked together or modified to create more potent and selective inhibitors. The compound’s versatile structure makes it an ideal candidate for generating diverse libraries of fragments that can be screened for biological activity. Such libraries have been instrumental in discovering novel therapeutic agents against challenging targets like protein-protein interactions.

Advances in computational chemistry have further enhanced the utility of 1-(2-Chloroacetyl)pyrrolidine-3-sulfonyl fluoride in drug design. Molecular modeling techniques allow researchers to predict how different derivatives of this compound will interact with biological targets at the atomic level. This predictive capability has accelerated the discovery process by enabling virtual screening of large compound libraries before experimental synthesis and testing. The integration of machine learning algorithms has also improved the design of optimized derivatives by identifying structural features that correlate with enhanced biological activity.

The synthesis of 1-(2-Chloroacetyl)pyrrolidine-3-sulfonyl fluoride itself is a testament to the progress in synthetic methodologies. Modern synthetic routes leverage catalytic processes and green chemistry principles to improve efficiency and reduce waste. For example, transition-metal-catalyzed reactions have been employed to construct the pyrrolidine ring system with high selectivity and yield. Additionally, solvent-free conditions and microwave-assisted synthesis have been explored to minimize environmental impact while maintaining high reaction rates.

The applications of this compound extend beyond pharmaceuticals into agrochemicals and material science. In agrochemical research, derivatives of 1-(2-Chloroacetyl)pyrrolidine-3-sulfonyl fluoride have been investigated as potential leads for herbicides and fungicides due to their ability to disrupt essential biological processes in pests and pathogens. Similarly, in material science, the unique reactivity of this compound has been exploited to develop novel polymers and coatings with enhanced durability and functionality.

Recent studies have also highlighted the importance of understanding the metabolic fate of compounds like 1-(2-Chloroacetyl)pyrrolidine-3-sulfonyl fluoride in vivo. Metabolism can significantly influence a drug’s efficacy and safety profile, making it crucial to design molecules that are stable under physiological conditions while being efficiently cleared from the body. Advances in metabolomics have provided insights into how these compounds are processed by enzymes such as cytochrome P450 oxidases and UDP-glucuronosyltransferases, guiding their optimization for clinical use.

The future prospects for 1-(2-Chloroacetyl)pyrrolidine-3-sulfonyl fluoride are promising, driven by ongoing research into new therapeutic applications and synthetic innovations. As our understanding of biological systems continues to expand, so does the demand for sophisticated molecular tools like this compound. Collaborative efforts between academia and industry are expected to yield novel derivatives with improved properties suitable for treating complex diseases such as cancer, neurodegenerative disorders, and infectious diseases.